Cas no 62087-36-9 (2-Butanone, 3-methyl-1-nitro-)

• Product Name: 2-Butanone, 3-methyl-1-nitro-
• CAS No: 62087-36-9
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 458703
• PubChem ID: 13130342
• Update Time: 2025-04-19

2-Butanone, 3-methyl-1-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-methyl-1-nitro-
• 3-methyl-1-nitrobutan-2-one
• DTXSID60520673
• SCHEMBL11374957
• 62087-36-9

• MDL： MFCD26516548
• Inchi： 1S/C5H9NO3/c1-4(2)5(7)3-6(8)9/h4H,3H2,1-2H3
• InChI Key： YGMPYRLXLZLYPR-UHFFFAOYSA-N
• SMILES： O=C(C[N+](=O)[O-])C(C)C

Computed Properties

• Exact Mass: 131.05827
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21